Cas no 2091463-70-4 (4-(Trifluoroacetamido)oxane-3-carboxylic acid)

• Product Name: 4-(Trifluoroacetamido)oxane-3-carboxylic acid
• CAS No: 2091463-70-4
• MF: C₈H₁₀F₃NO₄
• MW: 241.164513111115
• CID: 5637881
• PubChem ID: 131543946
• Update Time: 2025-06-28

4-(Trifluoroacetamido)oxane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28277046
• 4-(trifluoroacetamido)oxane-3-carboxylic acid
• 2091463-70-4
• 4-(Trifluoroacetamido)oxane-3-carboxylic acid

• Inchi： 1S/C8H10F3NO4/c9-8(10,11)7(15)12-5-1-2-16-3-4(5)6(13)14/h4-5H,1-3H2,(H,12,15)(H,13,14)
• InChI Key： PSYBPPCBMNNSCC-UHFFFAOYSA-N
• SMILES： FC(C(NC1CCOCC1C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 241.05619229g/mol
• Monoisotopic Mass: 241.05619229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-(Trifluoroacetamido)oxane-3-carboxylic acid

Introduction to 4-(Trifluoroacetamido)oxane-3-carboxylic acid (CAS No. 2091463-70-4)

4-(Trifluoroacetamido)oxane-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2091463-70-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a trifluoroacetamide functional group and an oxanecarboxylic acid backbone, which endows it with unique chemical and biological properties. The structural features of this molecule make it a promising candidate for further exploration in drug design and development, particularly in the context of modulating biological pathways and targeting specific therapeutic applications.

The trifluoroacetamide moiety is a key structural feature of 4-(Trifluoroacetamido)oxane-3-carboxylic acid. Trifluoromethyl groups are widely recognized for their ability to enhance metabolic stability, improve binding affinity to biological targets, and increase lipophilicity, making them valuable in the design of bioactive molecules. The incorporation of a trifluoroacetamide group into the molecular framework can significantly influence the pharmacokinetic and pharmacodynamic properties of a compound, potentially leading to more effective and durable therapeutic outcomes. This feature has been extensively studied in the development of small-molecule inhibitors, activators, and modulators used in various therapeutic areas, including oncology, immunology, and inflammation.

The oxanecarboxylic acid backbone provides an additional layer of complexity to the compound's behavior. Oxanecarboxylic acids are cyclic esters of carboxylic acids with a five-membered oxygen-containing ring. This structural motif is known for its ability to mimic natural products and bioactive scaffolds, often exhibiting favorable interactions with biological macromolecules such as enzymes and receptors. The presence of both the trifluoroacetamide and oxanecarboxylic acid groups in 4-(Trifluoroacetamido)oxane-3-carboxylic acid suggests that this compound may possess dual functionality, allowing it to interact with multiple targets or exhibit multifaceted biological effects.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. Heterocycles are organic compounds containing at least one atom of nitrogen, oxygen, or sulfur within their ring structure. They are ubiquitous in nature and form the core structure of many biologically active compounds, including antibiotics, antivirals, and anticancer agents. The oxane ring in 4-(Trifluoroacetamido)oxane-3-carboxylic acid is a type of heterocycle that has been explored for its potential in drug discovery due to its ability to provide rigidity and specific spatial orientation for biological interactions.

Current research in the field of medicinal chemistry has highlighted the importance of structural diversity in drug design. The unique combination of functional groups in 4-(Trifluoroacetamido)oxane-3-carboxylic acid positions it as a versatile building block for synthesizing more complex molecules with tailored properties. For instance, derivatives of this compound could be designed to target specific enzymes or receptors involved in disease pathways. The trifluoroacetamide group can be further modified through various chemical transformations, such as substitution or coupling reactions, to introduce additional functional moieties or tags that enhance solubility, bioavailability, or target specificity.

The pharmaceutical industry has increasingly recognized the value of advanced computational methods in drug discovery. Techniques such as molecular modeling, virtual screening, and structure-based drug design have become integral tools for identifying promising candidates like 4-(Trifluoroacetamido)oxane-3-carboxylic acid. These methods allow researchers to predict the binding modes and interactions of a compound with biological targets before conducting expensive wet-lab experiments. By leveraging these computational approaches, scientists can optimize the structure of 4-(Trifluoroacetamido)oxane-3-carboxylic acid or its derivatives to improve their therapeutic potential.

One area where this compound shows particular promise is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently dysregulated in diseases such as cancer. Small-molecule inhibitors targeting kinases have been among the most successful drugs developed over the past decade. The structural features of 4-(Trifluoroacetamido)oxane-3-carboxylic acid, particularly its ability to mimic natural product scaffolds and interact with hydrophobic pockets on kinase active sites, make it a potential lead compound for designing novel kinase inhibitors.

Another emerging application for 4-(Trifluoroacetamido)oxane-3-carboxylic acid is in the field of immunomodulation. Immune checkpoint inhibitors have revolutionized cancer therapy by harnessing the body's immune system to target tumors. However, these therapies are not without limitations, including immune-related adverse events and resistance mechanisms. New immunomodulatory agents are needed to address these challenges. The multifaceted nature of 4-(Trifluoroacetamido)oxane-3-carboxylic acid, with its potential to interact with both cellular receptors and intracellular signaling pathways, suggests that it could be developed into a broad-spectrum immunomodulator.

The synthesis of 4-(Trifluoroacetamido)oxane-3-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps may include condensation reactions between trifluoroacetonitrile derivatives and appropriate carboxylic acids or esters under controlled conditions. Protecting group strategies may also be employed to prevent unwanted side reactions during synthesis. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with increasing efficiency and scalability.

In conclusion,4-(Trifluoroacetamido)oxane-3-carboxylic acid (CAS No. 2091463-70-4) is a structurally unique compound with significant potential in pharmaceutical research and development. Its combination of functional groups makes it a versatile scaffold for designing novel bioactive molecules targeting various disease pathways. As research continues to uncover new applications for this compound,4-(Trifluoroacetamido)oxane-3-carboxylic acid is likely to play an important role in shaping future therapeutic strategies across multiple medical disciplines.